Cas no 1258639-46-1 (3-(methylsulfinyl)-1H-1,2,4-triazole)
3-(methylsulfinyl)-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
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- 3-(methylsulfinyl)-1H-1,2,4-triazole
- 1H-1,2,4-Triazole, 5-(methylsulfinyl)-
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- Inchi: 1S/C3H5N3OS/c1-8(7)3-4-2-5-6-3/h2H,1H3,(H,4,5,6)
- InChI Key: UOMCXNNOJBMXTJ-UHFFFAOYSA-N
- SMILES: N1C(S(C)=O)=NC=N1
3-(methylsulfinyl)-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B422778-25mg |
3-(methylsulfinyl)-1H-1,2,4-triazole |
1258639-46-1 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B422778-50mg |
3-(methylsulfinyl)-1H-1,2,4-triazole |
1258639-46-1 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B422778-250mg |
3-(methylsulfinyl)-1H-1,2,4-triazole |
1258639-46-1 | 250mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-70072-0.05g |
3-methanesulfinyl-4H-1,2,4-triazole |
1258639-46-1 | 96% | 0.05g |
$64.0 | 2023-05-03 | |
| Enamine | EN300-70072-0.1g |
3-methanesulfinyl-4H-1,2,4-triazole |
1258639-46-1 | 96% | 0.1g |
$66.0 | 2023-05-03 | |
| Enamine | EN300-70072-0.25g |
3-methanesulfinyl-4H-1,2,4-triazole |
1258639-46-1 | 96% | 0.25g |
$92.0 | 2023-05-03 | |
| Enamine | EN300-70072-0.5g |
3-methanesulfinyl-4H-1,2,4-triazole |
1258639-46-1 | 96% | 0.5g |
$175.0 | 2023-05-03 | |
| Enamine | EN300-70072-1.0g |
3-methanesulfinyl-4H-1,2,4-triazole |
1258639-46-1 | 96% | 1g |
$256.0 | 2023-05-03 | |
| Enamine | EN300-70072-2.5g |
3-methanesulfinyl-4H-1,2,4-triazole |
1258639-46-1 | 96% | 2.5g |
$503.0 | 2023-05-03 | |
| Enamine | EN300-70072-5.0g |
3-methanesulfinyl-4H-1,2,4-triazole |
1258639-46-1 | 96% | 5g |
$743.0 | 2023-05-03 |
3-(methylsulfinyl)-1H-1,2,4-triazole Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-(methylsulfinyl)-1H-1,2,4-triazole
3-(Methylsulfinyl)-1H-1,2,4-Triazole (CAS No. 1258639-46-1): An Overview of Its Properties, Applications, and Recent Research
3-(Methylsulfinyl)-1H-1,2,4-triazole (CAS No. 1258639-46-1) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its methylsulfinyl group and 1H-1,2,4-triazole ring, which contribute to its diverse biological activities and potential therapeutic applications.
The methylsulfinyl group is known for its ability to modulate biological activity through various mechanisms, including redox cycling and sulfur-containing metabolite formation. The 1H-1,2,4-triazole ring, on the other hand, is a common moiety in many bioactive molecules due to its high stability and ability to form hydrogen bonds with biological targets. Together, these structural features make 3-(methylsulfinyl)-1H-1,2,4-triazole a promising candidate for the development of novel drugs and therapeutic agents.
Recent research has focused on elucidating the pharmacological properties of 3-(methylsulfinyl)-1H-1,2,4-triazole. Studies have shown that this compound exhibits potent antifungal activity against a wide range of fungal pathogens. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(methylsulfinyl)-1H-1,2,4-triazole effectively inhibited the growth of Candida albicans and Aspergillus fumigatus at low concentrations. This finding highlights the potential of this compound as an antifungal agent in clinical settings.
In addition to its antifungal properties, 3-(methylsulfinyl)-1H-1,2,4-triazole has also been investigated for its potential as an anticancer agent. Research conducted by a team at the National Institutes of Health (NIH) found that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings suggest that 3-(methylsulfinyl)-1H-1,2,4-triazole could be further developed as a targeted therapy for various types of cancer.
The synthetic accessibility of 3-(methylsulfinyl)-1H-1,2,4-triazole is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-documented reactions involving readily available starting materials. This ease of synthesis allows for the rapid generation of analogues with modified functional groups, enabling researchers to explore structure-activity relationships (SAR) and optimize the compound's biological properties.
One notable application of 3-(methylsulfinyl)-1H-1,2,4-triazole is in the field of agrochemicals. The compound has been shown to exhibit strong herbicidal activity against various weeds without causing significant damage to crops. This property makes it a valuable candidate for the development of environmentally friendly herbicides that can enhance agricultural productivity while minimizing ecological impact.
Beyond its direct biological activities, 3-(methylsulfinyl)-1H-1,2,4-triazole has also been explored as a building block for more complex molecules. For example, it can serve as a scaffold for the synthesis of peptidomimetics and other bioactive compounds with enhanced pharmacological profiles. This versatility has led to its use in combinatorial chemistry approaches aimed at discovering new therapeutic agents.
In conclusion, 3-(methylsulfinyl)-1H-1,2,4-triazole (CAS No. 1258639-46-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of structural features and biological activities makes it an attractive target for further investigation and development. As research continues to uncover new insights into its mechanisms and applications, it is likely that this compound will play an increasingly important role in advancing therapeutic strategies for various diseases.
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